Cas no 2000030-13-5 (1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2000030-13-5
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5999435
• PubChem ID: 164649326
• Update Time: 2025-05-21

1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde
• 1-[(1,2-thiazol-5-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1622557
• 2000030-13-5

• Inchi： 1S/C8H9NOS/c10-6-8(2-3-8)5-7-1-4-9-11-7/h1,4,6H,2-3,5H2
• InChI Key： PUYXVWSRDYYYRP-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2000030-13-5 and Product Name: 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde

The compound with the CAS number 2000030-13-5 and the product name 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural motif combining a cyclopropane ring with a thiazole scaffold, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The structural framework of 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde consists of a cyclopropane ring substituted with a methyl group at the 1-position and a thiazole ring at the 5-position. The presence of the aldehyde functional group at the 1-position of the cyclopropane ring introduces reactivity that can be exploited in various synthetic transformations. This dual functionality makes the compound a versatile intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways relevant to human health.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The cyclopropane moiety is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the thiazole ring is a privileged scaffold frequently encountered in bioactive molecules. The combination of these features suggests that derivatives of 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde could exhibit promising pharmacological properties.

Recent research has highlighted the significance of heterocyclic compounds in drug discovery, with thiazole derivatives being particularly well-studied for their antimicrobial, anti-inflammatory, and anticancer activities. The structural motif of 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde aligns well with this trend, offering a scaffold that can be modified to target specific biological pathways. For instance, modifications at the aldehyde group can introduce new pharmacophores that interact with target proteins or enzymes, while alterations to the cyclopropane ring can fine-tune physicochemical properties such as solubility and lipophilicity.

In addition to its potential as a lead compound, 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde has been explored as an intermediate in more complex synthetic pathways. The aldehyde functionality provides a convenient site for further derivatization through condensation reactions with nucleophiles such as amines or hydrazines, leading to imines or hydrazones. These intermediates can then be further functionalized to produce more elaborate structures. Such synthetic versatility underscores the compound's value in both academic research and industrial applications.

The cyclopropane ring itself is a key feature that has attracted considerable interest in medicinal chemistry. Its rigid three-membered structure can impose specific spatial orientations on adjacent functional groups, influencing how the molecule interacts with biological targets. This rigidity can enhance binding affinity and selectivity, making cyclopropanated compounds attractive candidates for drug development. Moreover, cyclopropanes are known to exhibit unique reactivity patterns that can be exploited in synthetic chemistry, further enhancing their utility as intermediates.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding potential of derivatives of 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde to various biological targets. These studies have suggested that modifications to the thiazole ring or the cyclopropane moiety could optimize interactions with proteins involved in diseases such as cancer and inflammation. For example, certain analogs have shown promise in inhibiting kinases or other enzymes implicated in signal transduction pathways relevant to these conditions.

The synthesis of 1-(1,2-thiazol-5-yl)methylcyclopropane-1-carbaldehyde itself presents an interesting challenge due to the need to construct both the cyclopropane and thiazole moieties under conditions that preserve their integrity. Recent advances in synthetic methodologies have made it possible to achieve this synthesis with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in constructing complex heterocyclic frameworks like this one.

In conclusion, 2000030-13-5 is not just another entry in a chemical database; it represents a promising scaffold for pharmaceutical innovation with significant potential in drug discovery. The unique combination of structural features—namely the cyclopropane ring and thiazole moiety—along with the reactive aldehyde group—makes this compound an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds, 2000030-13-5 will undoubtedly play an important role in shaping future developments in medicinal chemistry.